Cas no 62846-39-3 (Phenol, 2-chloro-4-(1-methyl-1-phenylethyl)-)

• Product Name: Phenol, 2-chloro-4-(1-methyl-1-phenylethyl)-
• CAS No: 62846-39-3
• MF: C₁₅H₁₅ClO
• MW: 246.732003450394
• CID: 429990
• PubChem ID: 13139403
• Update Time: 2025-04-19

Phenol, 2-chloro-4-(1-methyl-1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-chloro-4-(1-methyl-1-phenylethyl)-
• 2-chloro-4-(2-phenylpropan-2-yl)phenol
• SCHEMBL2689237
• DTXSID00521124
• 62846-39-3

• Inchi： 1S/C15H15ClO/c1-15(2,11-6-4-3-5-7-11)12-8-9-14(17)13(16)10-12/h3-10,17H,1-2H3
• InChI Key： AZWABZDQHDYHGK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C)(C)C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 246.08125
• Monoisotopic Mass: 246.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23